
Essential Safety and Operational Guide for 2-
(Propylamino)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Propylamino)ethanol

Cat. No.: B101894 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Propylamino)ethanol in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier and Properties

Property Value

Synonyms N-Propylethanolamine

CAS Number 16369-21-4

Molecular Formula C5H13NO

Molecular Weight 103.16 g/mol [1]

Appearance Colorless to almost colorless clear liquid

Boiling Point 182 °C[2][3]

Density 0.9 g/mL at 25 °C[2]

Flash Point 78 °C (172.4 °F) - closed cup[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
2-(Propylamino)ethanol is a hazardous substance that can cause severe skin burns, eye

damage, and is harmful if swallowed, inhaled, or in contact with skin.[1][3] Adherence to proper

PPE protocols is mandatory.

Summary of Required PPE

Protection Type Recommended Equipment Specification

Eye and Face Protection Safety goggles, faceshield

Use equipment that meets

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4]

Skin Protection
Impervious gloves, protective

clothing, PVC apron

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][4][5] A PVC

protective suit may be required

for severe exposure.[5]

Respiratory Protection
NIOSH/MSHA approved

respirator

A type ABEK (EN14387)

respirator filter is

recommended.[2] Use a full-

facepiece airline respirator in

positive pressure mode for

significant exposure risks.[4]

Operational Handling and Storage Protocols
Engineering Controls

Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

Install and maintain easy access to an eyewash unit and safety shower.[3][5]
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Handling Procedures

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area by removing any incompatible materials.

Dispensing: When transferring the chemical, use a closed system where possible to

minimize vapor generation.[3]

Use: Avoid direct contact and inhalation of vapors.[5] Do not eat, drink, or smoke in the

handling area.

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[3][6]

Contaminated clothing should be removed immediately and washed before reuse.[3]

Storage Requirements

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Store separately from incompatible materials such as acids and oxidizing agents.[5]

Do not use aluminum or galvanized containers for storage.[5]

Spill and Emergency Procedures
Minor Spills

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

[5]

Clean-up: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal.
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Decontaminate: Clean the spill area thoroughly.

Major Spills

Evacuate: Evacuate the laboratory and alert others in the vicinity.

Alert: Notify the appropriate emergency response team or fire brigade, informing them of the

location and nature of the hazard.[5]

Isolate: If safe to do so, prevent the spill from entering drains or water courses.[5]

PPE: Responders must wear full-body protective clothing and a self-contained breathing

apparatus.[5]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.

Waste Treatment and Disposal

Collection: Collect waste 2-(Propylamino)ethanol and contaminated materials in clearly

labeled, sealed containers. Do not mix with other waste.

Neutralization: Treatment may involve neutralization with a suitable dilute acid.[5] This should

be performed by trained personnel in a controlled environment.

Disposal Facility: Dispose of the chemical waste at an approved waste disposal plant or a

licensed landfill for chemical and pharmaceutical waste.[5]

Container Decontamination: Empty containers should be handled as the product itself. They

must be decontaminated before disposal or reuse. If they cannot be sufficiently cleaned, they

should be punctured to prevent reuse and disposed of at an authorized landfill.[5]

Workflow for Handling 2-(Propylamino)ethanol
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Caption: Workflow for the safe handling and disposal of 2-(Propylamino)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Propylamino)ethanol | C5H13NO | CID 85382 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-(丙氨基)乙醇 ≥98% | Sigma-Aldrich [sigmaaldrich.com]

3. tcichemicals.com [tcichemicals.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. datasheets.scbt.com [datasheets.scbt.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
(Propylamino)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101894#personal-protective-equipment-for-handling-
2-propylamino-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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